Cas no 1416914-37-8 (4-Oxopyrido[1,2-a]pyrimidine-3-carbaldehyde)

• Product Name: 4-Oxopyrido[1,2-a]pyrimidine-3-carbaldehyde
• CAS No: 1416914-37-8
• MF: C₉H₆N₂O₂
• MW: 174.156141757965
• CID: 2114532
• Update Time: 2023-08-04

4-Oxopyrido[1,2-a]pyrimidine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-oxo-4H-Pyrido[1,2-a]pyrimidine-3-carboxaldehyde
• 4-Oxopyrido[1,2-a]pyrimidine-3-carbaldehyde

• Inchi： 1S/C9H6N2O2/c12-6-7-5-10-8-3-1-2-4-11(8)9(7)13/h1-6H
• InChI Key： LFPWNVPPQWOARK-UHFFFAOYSA-N
• SMILES： O=C1C(C=O)=CN=C2C=CC=CN21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 388
• XLogP3: 0.1
• Topological Polar Surface Area: 49.7